10.1039/C3AY41580E | Double shell CdTe/CdS/ZnS quantum dots as a fluorescence probe for quetiapine determination in fumarate quetiapine tablets

Double shell CdTe/CdS/ZnS quantum dots as a fluorescence probe for quetiapine determination in fumarate quetiapine tablets

Analytical Methods Pub Date: 2013-11-06 DOI: 10.1039/C3AY41580E

Abstract

A simple, sensitive and convenient method based on the fluorescence quenching of double shell CdTe/CdS/ZnS quantum dots (QDs) by quetiapine was proposed. CdTe/CdS/ZnS QDs were synthesized by a one-pot capping method in aqueous solution and characterized by absorption spectroscopy, fluorescence spectroscopy, X-ray photoelectron spectroscopy and transmission electron microscopy. Under optimal conditions, the calibration plot of F₀/F versus the concentration of quetiapine was linear in the range of 5–100 μM with a correlation coefficient of 0.9958. The limit of detection was 0.8 μM. The concentration of quetiapine in quetiapine fumarate tablets was determined by the proposed method and the results agreed with the claimed values. The possible fluorescence quenching mechanism was discussed.

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Journal Name：Analytical Methods

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